N-(1,2-dihydro-5-acenaphthylenyl)-2-(methylsulfanyl)benzamide

• Molecular Formula: C20H17NOS
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C20H17NOS/c1-23-18-8-3-2-6-16(18)20(22)21-17-12-11-14-10-9-13-5-4-7-15(17)19(13)14/h2-8,11-12H,9-10H2,1H3,(H,21,22)
• InChI Key: SLGXAUVFIOQELB-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1C(=O)NC2=C3C=CC=C4C3=C(CC4)C=C2
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=C3CCC4=C3C2=CC=C4

Description

N-(1,2-dihydro-5-acenaphthylenyl)-2-(methylsulfanyl)benzamide, commonly known as DMABN, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABN is a benzamide derivative that is synthesized using a specific method, which will be discussed in detail in

Mechanism of Action

DMABN exerts its effects through multiple mechanisms. It has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer (2, 4). DMABN also activates the caspase-dependent apoptotic pathway, leading to cell death in cancer cells (3).
Biochemical and Physiological Effects
DMABN has been shown to have several biochemical and physiological effects. It can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, protecting cells from oxidative stress (5). DMABN also inhibits the expression of matrix metalloproteinases (MMPs), which play a role in tissue remodeling and cancer metastasis (6).

Advantages and Limitations for Lab Experiments

DMABN has several advantages for use in lab experiments. It is easy to synthesize and has a high purity, making it a reliable compound for use in experiments. However, DMABN can be expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research on DMABN. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine the efficacy of DMABN in different types of cancer and to identify the optimal dosing and administration methods. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine the mechanism of action of DMABN in inflammation and to identify potential therapeutic applications.
Conclusion
DMABN is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method is well-established, and it has been shown to have anti-inflammatory and anti-cancer properties. DMABN exerts its effects through multiple mechanisms, and further research is needed to determine its potential as a therapeutic agent.

Synthesis Methods

DMABN is synthesized through a multi-step process that involves the condensation of 2-acetylbenzoic acid with thiourea to form 2-acetylbenzothiazole. This intermediate compound is then reacted with 1,2-dihydroacenaphthene in the presence of a catalyst to form DMABN (1).

Scientific Research Applications

DMABN has been the focus of several scientific studies due to its potential as a therapeutic agent. One study found that DMABN has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines (2). Another study found that DMABN can induce apoptosis in cancer cells, making it a potential anti-cancer agent (3).